Cas no 1805653-40-0 (2-(Difluoromethoxy)-5-hydroxynicotinonitrile)

2-(Difluoromethoxy)-5-hydroxynicotinonitrile is a fluorinated nicotinonitrile derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a difluoromethoxy group at the 2-position and a hydroxyl group at the 5-position of the pyridine ring, enhancing its reactivity and binding properties. The presence of the nitrile group offers versatility for further functionalization, making it a valuable intermediate in synthetic chemistry. The difluoromethoxy moiety contributes to improved metabolic stability and lipophilicity, which may be advantageous in drug design. This compound is particularly useful in the development of bioactive molecules, where selective fluorination can influence pharmacokinetic properties. High purity and well-defined synthesis routes ensure reproducibility for research applications.

2-(Difluoromethoxy)-5-hydroxynicotinonitrile structure

1805653-40-0 structure

Product Name:2-(Difluoromethoxy)-5-hydroxynicotinonitrile

CAS No:1805653-40-0

MF:C₇H₄F₂N₂O₂

MW:186.115668296814

MDL:MFCD28760261

CID:4707060

Update Time:2025-10-29

2-(Difluoromethoxy)-5-hydroxynicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(difluoromethoxy)-5-hydroxynicotinonitrile
- 2-(Difluoromethoxy)-5-hydroxynicotinonitrile
- MDL： MFCD28760261
- Inchi： 1S/C7H4F2N2O2/c8-7(9)13-6-4(2-10)1-5(12)3-11-6/h1,3,7,12H
- InChI Key： KUTMAKODZRHOTH-UHFFFAOYSA-N
- SMILES： FC(OC1C(C#N)=CC(=CN=1)O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 216
Topological Polar Surface Area: 66.1

2-(Difluoromethoxy)-5-hydroxynicotinonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Apollo Scientific	PC400166-100mg	2-(Difluoromethoxy)-5-hydroxypyridine-3-carbonitrile	1805653-40-0	100mg	£158.00	2025-02-21
Apollo Scientific	PC400166-250mg	2-(Difluoromethoxy)-5-hydroxypyridine-3-carbonitrile	1805653-40-0	250mg	£320.00	2025-02-21
abcr	AB526295-100 mg	2-(Difluoromethoxy)-5-hydroxynicotinonitrile; .	1805653-40-0	100MG	€333.70	2023-04-17
abcr	AB526295-250 mg	2-(Difluoromethoxy)-5-hydroxynicotinonitrile; .	1805653-40-0	250MG	€627.40	2023-04-17
abcr	AB526295-100mg	2-(Difluoromethoxy)-5-hydroxynicotinonitrile; .	1805653-40-0	100mg	€320.60	2025-04-20
abcr	AB526295-250mg	2-(Difluoromethoxy)-5-hydroxynicotinonitrile; .	1805653-40-0	250mg	€608.40	2025-04-20